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Compound of Interest

Compound Name: Pencycuron-d5

Cat. No.: B15142454

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals working with Pencycuron-d5. Adherence to
these procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment. Pencycuron-d5 is the deuterated form of Pencycuron, a benzoylurea fungicide.
[1] While deuteration can affect the pharmacokinetic and metabolic profiles of drugs, the
general handling and safety precautions for Pencycuron are applicable to its deuterated
analogue.[1][2]

Hazard Identification and Classification

Pencycuron is classified as very toxic to aquatic life with long-lasting effects.[3][4]

Hazard Classification Category

Hazardous to the aquatic environment, short-
Acute 1
term (Acute)

Hazardous to the aquatic environment, long- )
. Chronic 1
term (Chronic)

Signal Word: Warning
Hazard Statements:

e H410: Very toxic to aquatic life with long lasting effects.
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Pencycuron-d5.

PPE Category Item Specification
) Weatr tightly fitting safety
Eye/Face Protection Safety Goggles o )
goggles with side-shields.
Chemical-resistant gloves
) ] (e.g., barrier laminate, nitrile
Skin Protection Gloves

rubber, neoprene rubber, or

viton).

Protective Clothing

Long-sleeved shirt, long pants,

and a lab coat. For more
extensive handling, wear
fire/flame resistant and

impervious clothing.

Respiratory Protection

Ventilation & Respirator

Work in a well-ventilated area.
If exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.

Always check the specific Safety Data Sheet (SDS) provided by the supplier for the most

detailed and up-to-date PPE requirements.

Operational Plan: Handling and Storage

Handling Procedures:

» Read the SDS: Before working with Pencycuron-d5, thoroughly read and understand the

Safety Data Sheet.

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.
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e Avoid Contact: Avoid contact with eyes, skin, and clothing. Do not breathe dust, fumes, gas,
mist, vapors, or spray.

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.

Storage Procedures:
» Store in the original, tightly closed container.
o Keep in a dry, cool, and well-ventilated place.

o Store away from incompatible materials.

First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) S
water. Get medical attention if irritation develops

and persists.

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Call a physician or Poison Control Center
Ingestion i i ) )
immediately. Never give anything by mouth to

an unconscious person.

Disposal Plan
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Pencycuron is very toxic to aquatic life, and its release into the environment must be avoided.
Waste Disposal:

» Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

o Pesticide wastes are acutely hazardous. Improper disposal of excess pesticide, spray
mixture, or rinsate is a violation of Federal law.

« |f these wastes cannot be disposed of by use according to label instructions, contact your
State Pesticide or Environmental Control Agency, or the Hazardous Waste representative of
the nearest EPA Regional Office for guidance.

Container Handling:

o Non-refillable containers (<5 gallons): Triple rinse the container promptly after emptying.
Offer for recycling if available, or puncture and dispose of in a sanitary landfill, or by other
procedures approved by state and local authorities.

» Non-refillable containers (>5 gallons): Do not reuse or refill the container. Offer for recycling if
available.

Experimental Workflow and Safety Procedures

The following diagrams illustrate the standard workflow for handling Pencycuron-d5 in a
laboratory setting and the logical relationship of safety measures.
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4 Preparation )

Read SDS

Hangling )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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